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Compound of Interest

Compound Name:
Tert-butyl (4-

hydroxyphenyl)carbamate

Cat. No.: B153034 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Boc-4-aminophenol

Introduction
tert-Butyl N-(4-hydroxyphenyl)carbamate, commonly known as Boc-4-aminophenol, is a vital

intermediate in organic synthesis, particularly in the fields of medicinal chemistry and drug

development. The presence of a Boc (tert-butyloxycarbonyl) protecting group on the amino

functionality allows for selective reactions at the phenolic hydroxyl group. This guide provides a

comprehensive overview of its physical and chemical properties, experimental protocols, and

key applications for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
The properties of Boc-4-aminophenol are summarized in the tables below, providing a clear

reference for laboratory and research applications.

Table 1: General and Molecular Properties
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Property Value Reference

IUPAC Name
tert-butyl N-(4-

hydroxyphenyl)carbamate
[1][2]

Synonyms
4-(Boc-amino)phenol, N-Boc-

4-hydroxyaniline
[1][3]

CAS Number 54840-15-2 [1][3]

Molecular Formula C₁₁H₁₅NO₃ [1]

Molecular Weight 209.24 g/mol [1]

InChI Key
YRQMBQUMJFVZLF-

UHFFFAOYSA-N
[1][4]

Canonical SMILES

CC(C)

(C)OC(=O)NC1=CC=C(O)C=C

1

[2][4]

Table 2: Physical Characteristics
Property Value Reference

Appearance White to off-white solid [3][5]

Melting Point 143-147 °C (lit.) [1][3][4]

Boiling Point (Predicted) 288.7 ± 23.0 °C [3][5]

Density (Predicted) 1.182 ± 0.06 g/cm³ [3][5]

Solubility Slightly soluble in water [3][5]

Storage Temperature
Room temperature, keep in a

dark, dry, and sealed place
[3][5]

Table 3: Chemical and Reactivity Data
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Property Value Reference

pKa (Predicted) 10.13 ± 0.26 [3][5]

XLogP3 1.9 [1]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

Count
3 [1]

Rotatable Bond Count 3 [1]

Topological Polar Surface Area 58.6 Å² [1]

Table 4: Spectroscopic Data
Spectroscopic Method Data Availability

¹H NMR Available[6]

¹³C NMR Available[6]

IR Spectroscopy Available[6]

Mass Spectrometry ESI-MS (m/z) 208.1 [M-H]⁻[3]

Experimental Protocols
Synthesis of Boc-4-aminophenol
A common and efficient method for the synthesis of Boc-4-aminophenol involves the reaction of

4-aminophenol with di-tert-butyl dicarbonate (Boc₂O).

Materials:

4-Aminophenol

Di-tert-butyl dicarbonate (Boc₂O)

Methanol
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Triethylamine

Ethyl acetate

0.25N Hydrochloric acid (aqueous)

Saturated aqueous ammonium chloride solution

Anhydrous sodium sulfate

Procedure:

Dissolve 4-aminophenol (10.97 g, 100.5 mmol) and triethylamine (30 mL) in methanol (200

mL).[3]

Slowly add di-tert-butyl dicarbonate (24.07 g, 110.3 mmol) to the solution.[3]

Stir the reaction mixture at room temperature (22°C) for 14 hours.[3]

Monitor the reaction completion using Thin Layer Chromatography (TLC).

Remove the solvent by rotary evaporation.[3]

Dissolve the residue in ethyl acetate (250 mL).[3]

Extract the organic phase with 0.25N aqueous hydrochloric acid (100 mL).[3]

Separate the organic phase and wash it sequentially with a saturated aqueous ammonium

chloride solution (3 x 50 mL).[3]

Dry the organic phase over anhydrous sodium sulfate.[3]

Remove the solvent by rotary evaporation to yield the final product as a white solid.[3]
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Synthesis of Boc-4-aminophenol

Reactants

Reaction & Workup

Product

4-Aminophenol

Stir at RT
for 14h

Di-tert-butyl dicarbonate (Boc₂O) Methanol &
Triethylamine

Rotary Evaporation

Dissolve in Ethyl Acetate,
Extract with HCl (aq)

Wash with NH₄Cl (aq)

Dry with Na₂SO₄

Rotary Evaporation

Boc-4-aminophenol

Click to download full resolution via product page

Caption: Workflow for the synthesis of Boc-4-aminophenol.
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Chemical Reactivity and Stability
The chemical reactivity of Boc-4-aminophenol is primarily dictated by the interplay between the

Boc-protected amine and the phenolic hydroxyl group.

Amino Group Protection: The Boc group effectively protects the amino functionality,

preventing its participation in reactions such as acylation or alkylation under standard

conditions. This protection is crucial for directing reactions to the hydroxyl group.[2]

Phenolic Hydroxyl Group: The unprotected hydroxyl group is available for various chemical

transformations. For instance, it can be alkylated to form ethers or acylated to form esters. In

the presence of a strong base like sodium hydride (NaH), the phenolic proton can be

abstracted to form a more nucleophilic phenoxide ion.[7]

Deprotection: The Boc group can be readily removed under acidic conditions (e.g., with HCl)

to regenerate the free amino group, a common strategy in multi-step organic synthesis.[7]

Stability: Boc-4-aminophenol should be stored in a dark place and sealed in a dry

environment at room temperature to prevent degradation.[3][5] It is susceptible to oxidation,

a characteristic common to aminophenols.

Reactivity of Boc-4-aminophenol

Resulting Compounds

Boc-4-aminophenol

Alkylation/Acylation
at -OH group

Base, Electrophile

Acidic Deprotection
(e.g., HCl)

Acid

Ether/Ester Derivatives 4-Aminophenol
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Caption: Logical relationship of Boc-4-aminophenol's reactivity.

Applications in Drug Development
Boc-4-aminophenol is a key building block in the synthesis of various pharmaceutical

compounds. Its bifunctional nature, combined with the orthogonal protection strategy, makes it

a versatile starting material.

Peptide Synthesis: It is utilized to protect the amine group during the solid-phase synthesis

of peptides.[2][3]

Intermediate for Active Pharmaceutical Ingredients (APIs): The structural motif of 4-

aminophenol is present in numerous drugs. The Boc-protected form allows for the controlled

and sequential introduction of other functional groups, which is essential in the multi-step

synthesis of complex APIs.

Scaffold for Combinatorial Chemistry: Due to its two distinct reactive sites, Boc-4-

aminophenol can be used as a scaffold to generate libraries of compounds for high-

throughput screening in drug discovery programs.

Conclusion
Boc-4-aminophenol is a compound of significant interest to researchers and professionals in

organic synthesis and drug development. Its well-defined physical and chemical properties,

coupled with its versatile reactivity, make it an indispensable tool in the synthesis of complex

organic molecules and pharmacologically active compounds. This guide provides the essential

technical information required for its effective use in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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